Cas no 1178833-92-5 (2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol)

2-{[(Thiophen-2-yl)methyl]amino}cyclohexan-1-ol is a chiral cyclohexanol derivative featuring a thiophene-substituted amine moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The presence of both hydroxyl and amine functional groups allows for further derivatization, enabling the synthesis of diverse heterocyclic frameworks. Its thiophene ring enhances electronic properties, making it suitable for applications in ligand design and catalysis. The cyclohexanol backbone provides conformational rigidity, which can be advantageous in stereoselective reactions. This compound is typically handled under standard laboratory conditions, with stability compatible with common organic solvents.
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol structure
1178833-92-5 structure
Product Name:2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
CAS No:1178833-92-5
MF:C11H17NOS
MW:211.323781728745
CID:5157388
PubChem ID:60714727
Update Time:2026-03-04

2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[(thiophen-2-ylmethyl)amino]cyclohexan-1-ol
    • 2-((Thiophen-2-ylmethyl)amino)cyclohexan-1-ol
    • 2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
    • Cyclohexanol, 2-[(2-thienylmethyl)amino]-
    • Inchi: 1S/C11H17NOS/c13-11-6-2-1-5-10(11)12-8-9-4-3-7-14-9/h3-4,7,10-13H,1-2,5-6,8H2
    • InChI Key: BZJVCXVEQUFZTB-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CNC1CCCCC1O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 177
  • XLogP3: 1.7
  • Topological Polar Surface Area: 60.5

2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-164176-0.05g
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5
0.05g
$624.0 2023-06-08
Enamine
EN300-164176-0.1g
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5
0.1g
$653.0 2023-06-08
Enamine
EN300-164176-0.25g
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5
0.25g
$683.0 2023-06-08
Enamine
EN300-164176-0.5g
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5
0.5g
$713.0 2023-06-08
Enamine
EN300-164176-1.0g
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5
1g
$743.0 2023-06-08
Enamine
EN300-164176-2.5g
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5
2.5g
$1454.0 2023-06-08
Enamine
EN300-164176-5.0g
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5
5g
$2152.0 2023-06-08
Enamine
EN300-164176-10.0g
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5
10g
$3191.0 2023-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN8297-500MG
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5 95%
500MG
¥ 2,574.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN8297-1G
2-{[(thiophen-2-yl)methyl]amino}cyclohexan-1-ol
1178833-92-5 95%
1g
¥ 3,220.00 2023-03-30
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